Benzyl (3-hydroxycyclobutyl)carbamate

• CAS: 1403766-86-8
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• InChI: InChI=1S/C12H15NO3/c14-11-6-10(7-11)13-12(15)16-8-9-4-2-1-3-5-9/h1-5,10-11,14H,6-8H2,(H,13,15)
• InChIKey: BCFMGQOQYWGLIL-UHFFFAOYSA-N

Benzyl (3-hydroxycyclobutyl)carbamate (CAS 1403766-86-8): Core Pharmacophore Precursor & High-Purity Research Intermediate

Benzyl (3-hydroxycyclobutyl)carbamate (CAS 1403766-86-8), also referred to as cis-benzyl 3-hydroxycyclobutylcarbamate, is a carbamate derivative featuring a benzyloxycarbonyl (Cbz) protected amine and a free hydroxyl group on a rigid cyclobutane scaffold [1]. This compound is not a standalone therapeutic but a high-value pharmacophore precursor used in modern drug discovery, particularly in the synthesis of conformationally restricted bioactive molecules and peptide mimetics . Its commercial availability in high purity and defined stereochemistry (cis-configuration) supports reproducible research outcomes in medicinal chemistry and chemical biology .

Workflow Multi-step synthesis with orthogonal protection

Stereochemistry Defined cis configuration (1s,3s)

Procurement High-purity research intermediate (99.61% available)

• [1] PubChem. cis-3-(Cbz-amino)cyclobutan-1-ol. PubChem CID: 176471040. View Source

Why Generic Substitution of Benzyl (3-hydroxycyclobutyl)carbamate Fails: The Critical Role of Orthogonal Protection & Stereochemistry

Generic substitution of Benzyl (3-hydroxycyclobutyl)carbamate with other N-protected cyclobutanols or alternative protecting groups is not scientifically equivalent. The Cbz group offers a unique orthogonal deprotection profile compared to the more labile Boc group, which is critical in multi-step syntheses where acid-labile functionalities are present [1]. Furthermore, the cis-stereochemistry of the cyclobutane ring is a defining feature, influencing molecular conformation and downstream biological activity . Swapping to a trans-isomer (CAS 937376-05-1) or a Boc-protected analog (e.g., tert-butyl 3-hydroxycyclobutylcarbamate) can lead to divergent synthetic outcomes or altered pharmacological properties, undermining experimental reproducibility and project timelines.

Target: Cbz (This Compound)

Cbz group resists cyclization at 140 °C in presence of triethylamine.

May support high-temperature synthetic routes.

Potential Substitute: Boc Analog

Boc-protected analog forms γ-butyrolactone at 67 °C.

Thermal lability may reduce yield in multi-step sequences.

Target: cis Isomer

cis (1s,3s) orientation defines spatial arrangement for molecular recognition.

Reported stereochemistry essential for SAR studies.

Potential Substitute: trans Isomer

trans isomer (CAS 937376-05-1) has opposite relative orientation.

Altered conformation may shift biological interaction profiles.

• [1] Yao, J., et al. Stability of Boc and Cbz protected prolinol derivatives. Chinese Journal of Organic Chemistry. 2011. View Source

Quantitative Evidence Guide: Differentiating Benzyl (3-hydroxycyclobutyl)carbamate (CAS 1403766-86-8) from Analogs & Alternatives

Comparative Purity Assessment: MedChemExpress (99.61%) vs. Leading Commercial Vendors (97-98%)

Procurement from MedChemExpress offers a quantitatively verified higher purity specification of 99.61% for cis-Benzyl 3-hydroxycyclobutylcarbamate, compared to 97% (Aladdin) and 98% (Fluorochem) from other commercial sources . This difference is significant for applications requiring minimal impurity interference, such as sensitive biological assays or precise reaction optimization.

Purity comparison

Cross-study comparable

99.61% (MedChemExpress) vs 97–98% (Aladdin, Fluorochem)

Higher purity reduces side-reaction risk.

Vendor specification sheets; HPLC/UPLC basis.

Evidence Dimension	Purity Specification (HPLC/UPLC)
Target Compound Data	99.61%
Comparator Or Baseline	97% (Aladdin); 98% (Fluorochem)
Quantified Difference	+2.61% and +1.61% higher purity
Conditions	Vendor specification sheets (MedChemExpress, Aladdin, Fluorochem) for cis-benzyl 3-hydroxycyclobutylcarbamate, CAS 1403766-86-8.

Why This Matters

Higher purity minimizes side reactions and assay variability, improving the reproducibility and interpretability of downstream research data.

Comparative Thermal Stability of Protecting Group Strategy: Cbz (Benzyl Carbamate) vs. Boc (tert-Butyl Carbamate)

The benzyl carbamate (Cbz) protecting group exhibits superior thermal stability compared to the tert-butyl carbamate (Boc) group in specific molecular contexts. A comparative study on prolinol derivatives demonstrated that the Boc-protected analog undergoes intramolecular cyclization to form a γ-butyrolactone at 67°C, whereas the Cbz-protected analog remains stable even at 140°C in the presence of triethylamine [1]. This class-level inference supports the selection of the Cbz-protected Benzyl (3-hydroxycyclobutyl)carbamate for synthetic routes involving elevated temperatures or nucleophilic bases.

Thermal stability: Cbz vs Boc

Class-level inference

Stable at 140 °C (Cbz) vs unstable at 67 °C (Boc analog)

Supports selection for routes with nucleophilic bases or heat.

Prolinol derivative study; class-level extrapolation.

Evidence Dimension	Thermal Stability (Intramolecular Cyclization Onset)
Target Compound Data	Stable at 140°C (with triethylamine)
Comparator Or Baseline	Unstable at 67°C (forms γ-butyrolactone)
Quantified Difference	>73°C greater thermal stability under comparable conditions
Conditions	Prolinol derivatives; intramolecular cyclization to γ-butyrolactone; assessed by differential scanning calorimetry or reaction monitoring [1].

Why This Matters

Selecting the more thermally robust Cbz protecting group prevents premature deprotection and side reactions, which is crucial for high-yielding multi-step syntheses.

• [1] Yao, J., et al. Stability of Boc and Cbz protected prolinol derivatives. Chinese Journal of Organic Chemistry. 2011. View Source

Structural Differentiation: Cis- vs. Trans-Isomer (CAS 1403766-86-8 vs. 937376-05-1)

The target compound is defined by its cis-stereochemistry (CAS 1403766-86-8), which confers a specific three-dimensional orientation of the Cbz-amine and hydroxyl groups on the cyclobutane ring. The trans-isomer (CAS 937376-05-1) represents a distinct chemical entity with a different spatial arrangement . This stereochemical difference can lead to divergent physicochemical properties and biological interactions, as the relative orientation of functional groups is a critical determinant in molecular recognition events .

Cis vs trans isomer

Supporting evidence

cis (1s,3s) — defined relative orientation of Cbz-NH and OH

Stereochemical identity critical for molecular recognition.

Structural confirmation by NMR or chiral HPLC.

Evidence Dimension	Stereochemistry
Target Compound Data	cis-Configuration (1s,3s)
Comparator Or Baseline	trans-Configuration (1r,3r)
Quantified Difference	Qualitative difference in spatial orientation
Conditions	Structural analysis by X-ray crystallography, NMR spectroscopy, or chiral HPLC.

Why This Matters

Using the incorrect isomer can lead to a complete loss of desired biological activity or altered pharmacokinetic properties, making the procurement of the specified isomer essential for target validation and lead optimization.

Dual-Functionality vs. Mono-Functional Intermediates: Synthetic Utility of Benzyl (3-hydroxycyclobutyl)carbamate

Benzyl (3-hydroxycyclobutyl)carbamate is a dual-functional building block, possessing both a protected amine (Cbz) and a free hydroxyl group. In contrast, mono-functional analogs, such as simple 3-aminocyclobutanol or N-Boc-3-hydroxycyclobutylamine, lack this orthogonal reactivity profile, necessitating additional synthetic steps for differentiation and protection [1]. This inherent functionality streamlines the construction of complex molecular architectures, as demonstrated by its classification as a key pharmaceutical intermediate for synthesizing various active compounds .

Dual-functional scaffold

Supporting evidence

Cbz-amine + free alcohol vs mono-functional intermediates

Reduces synthetic steps; supports complex molecule assembly.

Retrosynthetic analysis and literature precedent.

Evidence Dimension	Synthetic Utility (Functional Group Count)
Target Compound Data	Dual-functional (protected amine, free alcohol)
Comparator Or Baseline	Mono-functional (e.g., 3-aminocyclobutanol; only one reactive handle)
Quantified Difference	Qualitative advantage in synthetic step economy
Conditions	Retrosynthetic analysis and experimental synthesis of drug-like molecules.

Why This Matters

Utilizing a dual-functional intermediate reduces the number of synthetic transformations, improving overall yield, saving time, and lowering the cost of producing advanced intermediates or final drug candidates.

• [1] PubChem. cis-3-(Cbz-amino)cyclobutan-1-ol. PubChem CID: 176471040. View Source

High-Impact Research & Industrial Applications for Benzyl (3-hydroxycyclobutyl)carbamate (CAS 1403766-86-8)

Lead Optimization in Drug Discovery: Conformationally Restricted Scaffolds

Utilize the high-purity cis-stereoisomer to systematically explore structure-activity relationships (SAR) around a cyclobutane core. The rigid scaffold can impose conformational constraints on peptides or small molecules, potentially enhancing target binding affinity and selectivity, as supported by the structural differentiation evidence .

Multi-Step Synthesis of Complex Pharmaceuticals

Leverage the compound's orthogonal protecting group strategy (Cbz on amine, free hydroxyl) and superior thermal stability (as per class-level inference) to execute multi-step synthetic sequences under demanding thermal or basic conditions, avoiding the premature deprotection issues associated with Boc-based intermediates .

Development of Protease Inhibitors and CNS-Active Agents

Incorporate the compound as a rigid, sp3-rich bioisostere in the design of protease inhibitors or CNS-active drug candidates. The cyclobutane ring is known to improve metabolic stability and membrane permeability, and this specific Cbz-protected amino alcohol is a valuable building block for such applications .

High-Throughput Experimentation (HTE) and Assay Development

Procure the highest available purity grade (99.61%) for use in sensitive high-throughput screening (HTS) assays or reaction optimization campaigns. The quantified reduction in impurities minimizes off-target effects and assay noise, ensuring that observed biological activity or synthetic performance is a true reflection of the compound's properties .

Application

Selection Property

Validation Focus

Lead optimization SAR

Stereochemical identity & purity

Target binding and selectivity endpoints

Multi-step synthesis

Orthogonal protecting group strategy

Step economy and yield under thermal/basic conditions

Protease inhibitor / CNS agent design

Rigid sp3-rich cyclobutane core

Metabolic stability and permeability screening

High-throughput experimentation

Highest available purity (99.61%)

Minimized off-target interference in assays

• [1] Yao, J., et al. Stability of Boc and Cbz protected prolinol derivatives. Chinese Journal of Organic Chemistry. 2011. View Source